Cas no 88755-19-5 (2-Propen-1-one, 1,3-bis(1,3-benzodioxol-5-yl)-, (E)-)

• Product Name: 2-Propen-1-one, 1,3-bis(1,3-benzodioxol-5-yl)-, (E)-
• CAS No: 88755-19-5
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 622224
• PubChem ID: 5735293
• Update Time: 2025-04-19

2-Propen-1-one, 1,3-bis(1,3-benzodioxol-5-yl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1,3-bis(1,3-benzodioxol-5-yl)-, (E)-
• (E)-1,3-bis(1,3-benzodioxol-5-yl)prop-2-en-1-one
• 88755-19-5
• NSC-162494
• CS-0358026
• 2-Propen-1-one,1,3-bis(1,3-benzodioxol-5-yl)-
• AKOS002239936
• 1,3-Bis(benzo[d][1,3]dioxol-5-yl)prop-2-en-1-one
• SR-01000247528-1
• SCHEMBL108665
• SR-01000247528
• 76530-89-7
• CHEMBL1946289
• 2-Propen-1-one, 1,3-bis(1,3-benzodioxol-5-yl)-, (2E)-
• NSC162494
• Bis(3,4-methylenedioxy)chalcone

• Inchi： 1S/C17H12O5/c18-13(12-3-6-15-17(8-12)22-10-20-15)4-1-11-2-5-14-16(7-11)21-9-19-14/h1-8H,9-10H2/b4-1+
• InChI Key： BJVBIPGXQAUWBA-DAFODLJHSA-N
• SMILES： O1COC2C=CC(C(/C=C/C3C=CC4=C(C=3)OCO4)=O)=CC1=2

Computed Properties

• Exact Mass: 296.06847348g/mol
• Monoisotopic Mass: 296.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų